Cas no 106109-95-9 (2-Propenoic acid, 2-[(1-oxohexyl)amino]-3-phenyl-, methyl ester)

• Product Name: 2-Propenoic acid, 2-[(1-oxohexyl)amino]-3-phenyl-, methyl ester
• CAS No: 106109-95-9
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 1172279
• Update Time: 2024-07-25

2-Propenoic acid, 2-[(1-oxohexyl)amino]-3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-[(1-oxohexyl)amino]-3-phenyl-, methyl ester

• Inchi： 1S/C16H21NO3/c1-3-4-6-11-15(18)17-14(16(19)20-2)12-13-9-7-5-8-10-13/h5,7-10,12H,3-4,6,11H2,1-2H3,(H,17,18)
• InChI Key： CRXZHRIRSWVITA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(NC(=O)CCCCC)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 275.15223

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 465.1±45.0 °C(Predicted)
• PSA: 55.4
• pka: 13.63±0.46(Predicted)